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Compound of Interest

Compound Name: (S)-1-Boc-3-isopropylpiperazine

Cat. No.: B1292717 Get Quote

An In-depth Technical Guide to (S)-1-Boc-3-isopropylpiperazine

For Researchers, Scientists, and Drug Development Professionals

Abstract
(S)-1-Boc-3-isopropylpiperazine, a chiral derivative of piperazine, serves as a crucial building

block in modern medicinal chemistry. Its stereospecific structure, combined with the versatile

tert-butyloxycarbonyl (Boc) protecting group, makes it an invaluable intermediate for the

synthesis of complex, high-value active pharmaceutical ingredients (APIs). This guide provides

a comprehensive overview of its chemical properties, synthesis, and applications, with a focus

on experimental protocols relevant to drug development professionals.

Core Chemical and Physical Properties
(S)-1-Boc-3-isopropylpiperazine, systematically named (S)-tert-butyl 3-isopropylpiperazine-1-

carboxylate, is a key intermediate in organic synthesis. The presence of a chiral center at the 3-

position and a Boc-protected amine at the 1-position allows for sequential and controlled

functionalization of the piperazine ring.

Structure:

Caption: General synthetic workflow using (S)-1-Boc-3-isopropylpiperazine.
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Logical Relationships in Application
The strategic importance of (S)-1-Boc-3-isopropylpiperazine stems from the logical

combination of its structural features, which directly contribute to its utility in drug development.
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Caption: Key structural features and their contribution to drug development.

Conclusion
(S)-1-Boc-3-isopropylpiperazine is a high-value chiral building block that provides medicinal

chemists with a reliable and versatile tool for the synthesis of novel therapeutics. Its well-

defined stereochemistry, combined with the robust and easily removable Boc protecting group,

facilitates complex synthetic routes. Understanding the core properties and experimental

protocols associated with this compound is essential for professionals engaged in the

demanding field of drug discovery and development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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